Cas no 2172473-40-2 (4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine)

• Product Name: 4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine
• CAS No: 2172473-40-2
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 6304010
• PubChem ID: 165587987
• Update Time: 2025-05-19

4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine
• 2172473-40-2
• EN300-1614147

• Inchi： 1S/C10H13BrN2/c1-3-8-12-6(2)9(7-4-5-7)10(11)13-8/h7H,3-5H2,1-2H3
• InChI Key： JMHDMHGLHZLVFS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=NC(CC)=N1)C1CC1

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine

Comprehensive Overview of 4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine (CAS No. 2172473-40-2)

4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine (CAS No. 2172473-40-2) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated cyclopropyl and ethyl-methyl substitutions, serves as a critical intermediate in the synthesis of novel bioactive molecules. Its molecular structure, combining a pyrimidine core with strategic functional groups, enables diverse applications in drug discovery and material science.

The growing interest in heterocyclic compounds like 4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine stems from their versatility in modulating biological activity. Researchers are particularly intrigued by its potential role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics. The compound's CAS No. 2172473-40-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

From a synthetic chemistry perspective, the bromo-substituted pyrimidine moiety offers excellent reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This property makes 4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine a valuable building block for constructing complex molecular architectures. Recent publications highlight its use in creating small-molecule libraries for high-throughput screening, addressing the pharmaceutical industry's demand for innovative lead compounds.

Environmental and sustainability considerations are increasingly shaping chemical research, and 4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine aligns with these priorities. Its efficient synthetic routes and potential for green chemistry adaptations resonate with researchers exploring eco-friendly methodologies. The compound's stability and storage properties further enhance its practicality for industrial applications, making it a subject of interest in process chemistry optimization studies.

Analytical characterization of CAS No. 2172473-40-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are crucial for reproducible research outcomes. The cyclopropyl group in particular contributes interesting conformational constraints that influence the molecule's overall properties and reactivity patterns.

In material science applications, the pyrimidine derivative demonstrates potential as a precursor for organic electronic materials. Its conjugated system and substituent effects make it a candidate for developing novel semiconducting polymers or light-emitting diodes (OLEDs). This multidisciplinary relevance explains why searches for "4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine applications" have increased significantly in recent years.

The safety profile and handling requirements for 4-bromo-5-cyclopropyl-2-ethyl-6-methylpyrimidine follow standard laboratory protocols for brominated compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended during manipulation. These precautions align with the broader chemical industry's emphasis on responsible research practices and workplace safety standards.

Future research directions for CAS No. 2172473-40-2 may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis-targeting chimeras (PROTACs). The compound's structural features position it well for these emerging therapeutic approaches. Additionally, computational studies investigating its molecular docking properties could unlock new biological applications, making it a compound to watch in coming years.